Cas no 2305504-66-7 (N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide)

• Product Name: N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide
• CAS No: 2305504-66-7
• MF: C₁₂H₁₀ClN₃OS
• MW: 279.745299816132
• CID: 6490143
• PubChem ID: 137934813
• Update Time: 2025-06-08

N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide
• N-{5-[(4-chlorophenyl)methyl]-1,3,4-thiadiazol-2-yl}prop-2-enamide
• 2305504-66-7
• N-[5-[(4-Chlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]prop-2-enamide
• EN300-26592614

• Inchi： 1S/C12H10ClN3OS/c1-2-10(17)14-12-16-15-11(18-12)7-8-3-5-9(13)6-4-8/h2-6H,1,7H2,(H,14,16,17)
• InChI Key： NKRDELHRYJHYEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NN=C(NC(C=C)=O)S1

Computed Properties

• Exact Mass: 279.0233108g/mol
• Monoisotopic Mass: 279.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų

Additional information on N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide

Comprehensive Overview of N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide (CAS No. 2305504-66-7)

N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide (CAS No. 2305504-66-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both 4-chlorophenyl and prop-2-enamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

The thiadiazole core is a five-membered ring containing sulfur and nitrogen atoms, which contributes to the compound's stability and reactivity. Researchers have identified N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide as a potential building block for designing novel small-molecule inhibitors, particularly in the field of kinase-targeted therapies. Its unique structure allows for interactions with various biological targets, making it a subject of interest in structure-activity relationship (SAR) studies.

In the context of current trends, the scientific community is increasingly focusing on sustainable synthesis methods for complex organic molecules like N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide. Green chemistry approaches, including catalyst-free reactions and microwave-assisted synthesis, are being explored to produce this compound with higher yields and lower environmental impact. These advancements align with the growing demand for eco-friendly pharmaceutical intermediates in the industry.

The compound's physicochemical properties have been a subject of investigation, particularly its solubility profile and thermal stability. These characteristics are crucial for determining its suitability in various formulations. Recent computational studies using molecular docking and quantitative structure-property relationship (QSPR) models have provided insights into its potential bioavailability and drug-likeness parameters.

From a commercial perspective, CAS No. 2305504-66-7 has seen growing demand as a research chemical in academic and industrial laboratories. Suppliers often highlight its high purity grade (>98%) and consistent batch-to-batch quality, which are essential for reproducible experimental results. The compound's synthetic versatility allows for further derivatization, making it valuable for medicinal chemistry projects exploring new therapeutic avenues.

In analytical chemistry, advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are routinely employed to characterize N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide. These methods ensure accurate identification and quantification, addressing common researcher concerns about compound purity verification and structural confirmation.

The safety profile of CAS No. 2305504-66-7 has been documented in material safety data sheets, with standard laboratory precautions recommended for handling. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when working with this chemical, reflecting the broader emphasis on laboratory safety protocols in modern research environments.

Looking ahead, the potential applications of N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide continue to expand. Current research directions include its evaluation as a precursor for functional materials and its possible role in crop protection formulations. The compound's structure-activity relationship makes it particularly interesting for targeted drug delivery systems and precision agriculture solutions.

For researchers seeking detailed information about CAS No. 2305504-66-7, numerous peer-reviewed publications and patent documents are available that describe its synthesis routes and potential applications. The compound's entry in chemical databases typically includes its molecular formula (C12H10ClN3OS), molecular weight (279.74 g/mol), and key spectroscopic data, facilitating its identification and study.

The growing interest in N-{5-(4-chlorophenyl)methyl-1,3,4-thiadiazol-2-yl}prop-2-enamide reflects broader trends in chemical research, where multi-functional heterocycles are increasingly valued for their versatility. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is likely to remain an important subject of investigation in both academic and industrial settings.